In situ one-step synthesis of polymer-functionalized palladium nanoparticles: an efficient anticancer agent against breast cancer

Dalton Transactions Pub Date: 2020-02-14 DOI: 10.1039/C9DT04576G

Abstract

Breast cancer is the most common malignancy among women worldwide, and researchers are working to discover effective treatments to eradicate breast cancer. In the present study, we prepared PVP-functionalized palladium nanoparticles (PVP–PdNPs) for the treatment of human breast cancer MCF7 cells. Initially, the PVP-functionalized PdNPs were synthesized by an in situ method and confirmed with DRS-UV spectrometric analysis. Further, FTIR and Raman spectroscopic analyses showed the association of PVP with PdNPs by showing the vibrational mode of the PdNPs and C[double bond, length as m-dash]O stretch and CH2 band modes of PVP. Microscopic analysis showed that the PVP–PdNPs have a narrow size distribution with spherical shapes and a size range between 9 and 15 nm. The SAED and XRD patterns confirmed that the crystalline structure is face-centered cubic in nature, and EDAX mapping confirmed the formulation of PVP on the surface of the PdNPs. Further, in vitro MTT assay analysis showed that the PVP–PdNPs exhibit excellent cytotoxic activity against human breast cancer MCF7 cells in a dose-dependent manner. The PVP–PdNPs generate continuous ROS in the mitochondria; this leads to the damage of the mitochondrial membrane potential and nuclear DNA and induces apoptosis through caspase3/7 enzymatic activity. Together, the PVP–PdNPs are a promising potential anticancer agent against human breast cancer.

Graphical abstract: In situ one-step synthesis of polymer-functionalized palladium nanoparticles: an efficient anticancer agent against breast cancer
In situ one-step synthesis of polymer-functionalized palladium nanoparticles: an efficient anticancer agent against breast cancer
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